Cas no 1688649-04-8 (2-(3-chloro-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(3-chloro-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1688649-04-8
• MF: C₁₃H₁₈BClO₂
• MW: 252.544823169708
• MDL: MFCD18729894
• CID: 4611070
• PubChem ID: 79016261
• Update Time: 2025-11-02

2-(3-chloro-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-2-methyl-phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(3-Chloro-2-Methylphenyl)-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane
• CS-0173899
• Z1336747715
• 3-Chloro-2-methylphenylboronic acid pinacol ester
• E91636
• AKOS017550057
• 3-Chloro-2-methylphenyboronic acid pinacol ester
• 1688649-04-8
• GMCOKTFYYVXBTH-UHFFFAOYSA-N
• EN300-199447
• MFCD18729894
• 2-(3-chloro-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD18729894
• Inchi： 1S/C13H18BClO2/c1-9-10(7-6-8-11(9)15)14-16-12(2,3)13(4,5)17-14/h6-8H,1-5H3
• InChI Key： GMCOKTFYYVXBTH-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC=CC(Cl)=C1C

Computed Properties

• Exact Mass: 252.1088377g/mol
• Monoisotopic Mass: 252.1088377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(3-chloro-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Comprehensive Overview of 2-(3-chloro-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1688649-04-8)

2-(3-chloro-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a highly specialized boronic ester compound widely utilized in organic synthesis, pharmaceutical research, and material science. With the CAS No. 1688649-04-8, this compound has garnered significant attention due to its unique chemical properties and versatility in cross-coupling reactions, particularly in Suzuki-Miyaura coupling, a cornerstone of modern drug discovery and agrochemical development.

The growing demand for boron-containing compounds in medicinal chemistry has propelled research into derivatives like 2-(3-chloro-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. Its stability under ambient conditions and reactivity with aryl halides make it indispensable for constructing complex molecular architectures. Researchers frequently explore its applications in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, aligning with trends in targeted protein degradation therapies.

From an industrial perspective, this compound’s role in high-performance polymers and OLED materials is under investigation. Its dioxaborolane moiety contributes to thermal stability and electron-transport properties, addressing key challenges in flexible electronics. Recent studies also highlight its potential in bioimaging probes, leveraging boron’s neutron-capture capability for theranostic applications.

Synthetic accessibility remains a focal point for CAS No. 1688649-04-8. Optimized protocols using Pd-catalyzed borylation or lithium-boron exchange reactions ensure high yields, while green chemistry principles drive solvent-free methodologies. These advancements cater to the pharmaceutical industry’s emphasis on atom economy and sustainable synthesis.

Regulatory compliance and safety profiles of 2-(3-chloro-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane adhere to global chemical guidelines, ensuring its applicability across markets. Analytical techniques like HPLC and NMR validate purity, critical for GMP-grade production in drug intermediates.

Emerging discussions in AI-driven drug discovery often reference boron-based building blocks like this compound. Its compatibility with combinatorial chemistry libraries and machine-learning-assisted retrosynthesis tools underscores its relevance in next-gen R&D workflows. Furthermore, patents involving boronate esters continue to rise, reflecting intellectual property trends in bioactive molecules.

Environmental considerations are integral to its lifecycle. Studies on biodegradation pathways and ecotoxicology of dioxaborolane derivatives support responsible usage. Such data aligns with the European Chemicals Agency (ECHA) frameworks and green chemistry metrics, addressing ESG (Environmental, Social, and Governance) criteria for investors.

In summary, 2-(3-chloro-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane exemplifies innovation at the intersection of chemistry and technology. Its multifaceted applications—from small-molecule drugs to advanced materials—position it as a critical asset in scientific and industrial advancements, resonating with contemporary search trends around precision synthesis and functionalized intermediates.